Cas no 1699538-79-8 (2,5-difluoro-3-nitroaniline)

• Product Name: 2,5-difluoro-3-nitroaniline
• CAS No: 1699538-79-8
• MF: C₆H₄F₂N₂O₂
• MW: 174.104968070984
• MDL: MFCD28790585
• CID: 5161647
• PubChem ID: 107122564
• Update Time: 2025-05-24

2,5-difluoro-3-nitroaniline Chemical and Physical Properties

Names and Identifiers

• 2,5-difluoro-3-nitroaniline

• MDL： MFCD28790585
• Inchi： 1S/C6H4F2N2O2/c7-3-1-4(9)6(8)5(2-3)10(11)12/h1-2H,9H2
• InChI Key： CQRZTHRFQLWFES-UHFFFAOYSA-N
• SMILES： NC1=CC(F)=CC([N+]([O-])=O)=C1F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 2,5-difluoro-3-nitroaniline

Recent Advances in the Application of 2,5-Difluoro-3-nitroaniline (CAS: 1699538-79-8) in Chemical Biology and Pharmaceutical Research

2,5-Difluoro-3-nitroaniline (CAS: 1699538-79-8) has emerged as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of pharmaceuticals and agrochemicals. Recent studies have highlighted its utility in the construction of heterocyclic frameworks, which are pivotal in drug discovery. This research brief consolidates the latest findings on the applications, synthetic methodologies, and biological activities associated with this compound, providing a comprehensive overview for researchers in the field.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the use of 2,5-difluoro-3-nitroaniline as a precursor in the synthesis of fluorinated quinazoline derivatives. These derivatives exhibited potent inhibitory activity against epidermal growth factor receptor (EGFR) tyrosine kinase, a target in cancer therapy. The incorporation of fluorine atoms enhanced the metabolic stability and bioavailability of the compounds, underscoring the strategic importance of 2,5-difluoro-3-nitroaniline in medicinal chemistry.

In another significant development, researchers at the University of Cambridge explored the role of 2,5-difluoro-3-nitroaniline in the design of photoaffinity probes for protein labeling. The nitro group in the compound facilitated efficient cross-linking under UV irradiation, enabling the study of protein-protein interactions in live cells. This application opens new avenues for chemical biology research, particularly in the mapping of protein networks and drug target identification.

From a synthetic perspective, recent advancements in catalytic C-F bond activation have improved the accessibility of 2,5-difluoro-3-nitroaniline derivatives. A 2024 study in ACS Catalysis reported a palladium-catalyzed amination protocol that allows for the selective functionalization of the fluorine substituents, enabling the rapid assembly of diverse chemical libraries for high-throughput screening.

The safety profile and environmental impact of 2,5-difluoro-3-nitroaniline have also been investigated. Regulatory assessments indicate that while the compound requires careful handling due to its nitroaromatic nature, its environmental persistence is relatively low compared to similar structures. This makes it a viable candidate for industrial-scale applications in pharmaceutical manufacturing.

Looking forward, the versatility of 2,5-difluoro-3-nitroaniline continues to inspire innovation across multiple domains of chemical research. Its unique combination of fluorine substitution patterns and reactive nitro functionality positions it as a valuable building block for the next generation of therapeutic agents and functional materials. Ongoing research is expected to further expand its applications in targeted drug delivery systems and materials science.